Suberoylanilide-d5 Hydroxamic Acid

• CAS No.: 1132749-48-4
• Product Name: Suberoylanilide-d5 Hydroxamic Acid
• Molecular Formula: C14H20N2O3
• Molecular Weight: 269.35 g/mol
• IUPAC Name: N'-hydroxy-N-(2,3,4,5,6-pentadeuteriophenyl)octanediamide
• Standard InChI: InChI=1S/C14H20N2O3/c17-13(15-12-8-4-3-5-9-12)10-6-1-2-7-11-14(18)16-19/h3-5,8-9,19H,1-2,6-7,10-11H2,(H,15,17)(H,16,18)/i3D,4D,5D,8D,9D
• Standard InChIKey: WAEXFXRVDQXREF-YQYLVRRTSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])NC(=O)CCCCCCC(=O)NO)[2H])[2H]
• SMILES: C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NO
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NO
• Appearance: Assay:≥99% deuterated forms (d1-d5)A solid
• Description: SAHA-d5 contains five deuterium atoms at the 2, 3, 4, 5, and 6 positions. It is intended for use as an internal standard for the quantification of SAHA (suberoylanilide hydroxamic acid; Item No. 10009929) by GC- or LC-MS. SAHA is a histone deacetylase (HDAC) inhibitor that binds directly to the catalytic site of the enzyme thereby blocking substrate access. It inhibits class I, II, and IV HDACs at 50-200 nM and arrests cell growth in a wide variety of transformed cells in culture at 2.5-5.0 µM.
• Synonyms: SAHA-d5; N-Hydroxy-N’-phenyl-d5-octanediamide; Zolinza-d5; Vorinostat-d5
• PubChem Compound: 25235331
• Last Modified: Nov 11 2021